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Compound of Interest

Compound Name: Mesosulfuron-methyl

Cat. No.: B1676312 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

mesosulfuron-methyl. The information is designed to address specific issues that may be

encountered during experimental applications, with a focus on preventing off-target spray drift.

Frequently Asked Questions (FAQs)
Q1: What is mesosulfuron-methyl spray drift and why is it a concern?

A1: Mesosulfuron-methyl spray drift is the physical movement of airborne spray droplets from

the intended target area to non-target locations during application.[1][2] This is a significant

concern as even small amounts of mesosulfuron-methyl can cause severe damage to

sensitive non-target crops and other plants.[3][4] Applicators are legally responsible for any

damage caused by off-target drift.[5]

Q2: What are the primary factors influencing mesosulfuron-methyl spray drift?

A2: The main factors influencing spray drift can be categorized into equipment/application

parameters and environmental conditions.[6][7] Key factors include droplet size, boom height,

spray pressure, wind speed and direction, temperature, and relative humidity.[8][9] Operator

skill and care are also crucial in mitigating drift.[6]

Q3: How does nozzle selection impact spray drift?
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A3: Nozzle selection is the most critical factor in controlling spray drift.[5][10] Different nozzles

produce varying droplet size spectrums.[11][12] Drift-reducing nozzles, such as air induction

(AI) or venturi nozzles, are designed to produce larger, coarser droplets with fewer fine droplets

(less than 150-200 microns in diameter) that are most prone to drift.[2][13][14] For example, an

air induction flat fan nozzle can reduce drift-prone droplets by 80% or more compared to a

standard flat fan nozzle.[13]

Q4: What is the optimal boom height to minimize drift?

A4: The boom should be set to the lowest possible height that still allows for proper spray

pattern overlap.[2] A higher boom increases the distance spray droplets must travel, making

them more susceptible to wind and evaporation.[2][15] For instance, increasing boom height

from 50 cm to 70 cm above the target can increase drift four-fold.[15] Always follow the height

recommendations provided by the nozzle manufacturer.[16]

Q5: How do wind speed and direction affect spray drift?

A5: Wind speed is a major factor in spray drift.[8][16] High winds will carry spray droplets off-

target.[16] Conversely, completely calm conditions (zero wind) are also not recommended as

they may indicate a temperature inversion, which can trap fine spray particles and allow them

to move long distances.[1][17] The ideal wind speed for spraying is a gentle but steady breeze

of 3 to 10 miles per hour (approximately 5 to 16 km/h), blowing away from any sensitive areas.

[16][18]

Q6: Can adjuvants help in reducing mesosulfuron-methyl spray drift?

A6: Yes, certain adjuvants, known as drift control or drift reduction agents, can be effective.[19]

[20] These adjuvants work by increasing the viscosity of the spray solution, which results in a

larger droplet size spectrum and fewer drift-prone fine droplets.[20] Some drift control adjuvants

can reduce the number of driftable spray droplets by about 50%, depending on the nozzle and

product used.[19] It is important to ensure compatibility between the drift reduction agent and

the chosen nozzle type.[20]

Q7: What are buffer zones and are they required for mesosulfuron-methyl application?

A7: A buffer zone is an untreated area left between the treatment area and sensitive non-target

areas to mitigate the effects of spray drift.[18][21] The requirement and size of a buffer zone for
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mesosulfuron-methyl applications can depend on local regulations and the proximity to

sensitive plant communities.[3] For example, a 50-foot untreated buffer may be required

between the treatment area and native plant communities for ground applications.[3] European

studies have suggested that buffer zones of at least 3 meters can help reduce the risk to non-

target plants.[4]

Troubleshooting Guide
Problem: I'm observing damage to susceptible non-target plants downwind, even though I

sprayed when wind speeds were low.

Possible Cause 1: Temperature Inversion. Spraying during a temperature inversion can trap

fine spray droplets in a layer of cool air near the ground, allowing them to move laterally over

long distances with very light winds.[1][17] Inversions are common during late evening, night,

and early morning hours.[9]

Solution: Avoid spraying during calm, clear nights and early mornings. Use a smoke

generator or observe dust movement to check for the presence of an inversion. If smoke

or dust hangs in the air and moves laterally without dissipating, an inversion is likely

present.

Possible Cause 2: Incorrect Droplet Size. Even at low wind speeds, very fine droplets (<150

microns) can remain suspended in the air long enough to drift off-target.[1][15]

Solution: Ensure you are using a drift-reducing nozzle (e.g., air induction) that produces a

medium to coarse droplet size.[2] Operate the nozzle within its recommended pressure

range; excessively high pressure can create more fine droplets.[2][5]

Problem: My experimental results are inconsistent, and I suspect uneven application due to

drift.

Possible Cause 1: High Boom Height. An inconsistent or excessively high boom allows for

greater potential for drift and uneven deposition on the target.[2][15]

Solution: Maintain a consistent and low boom height across the entire application area.[15]

The optimal height is determined by nozzle spacing and spray angle to ensure uniform

coverage.[21]
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Possible Cause 2: High Ground Speed. Increasing the sprayer's travel speed can lead to an

erratic spray pattern and make it difficult to maintain a consistent boom height, both of which

contribute to drift and uneven application.[22]

Solution: Reduce your ground speed. Slower operating speeds generally improve spray

coverage and reduce drift potential.[17]

Problem: I'm using a drift-reducing nozzle, but still experiencing significant drift.

Possible Cause: High Spray Pressure. While drift-reducing nozzles are effective, operating

them at pressures above their recommended range can defeat their purpose by increasing

the percentage of fine, driftable droplets.[2][5]

Solution: Always operate nozzles within the manufacturer's recommended pressure range.

[9] If you need to increase your spray volume, it is better to switch to a larger nozzle size

rather than increasing the pressure.[2]

Quantitative Data on Spray Drift Mitigation
The following tables summarize quantitative data on factors influencing spray drift. While

specific data for mesosulfuron-methyl is limited, the principles and data from similar

herbicides are highly relevant.

Table 1: Effect of Nozzle Type on Driftable Droplets
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Nozzle Type Technology

Reduction in Drift-
Prone Droplets
(Compared to
Standard Flat-Fan)

Reference

Pre-orifice Flat Fan

Reduces internal

nozzle pressure

before the final orifice.

50% or more [13]

Turbo TeeJet

Utilizes a turbulence

chamber to produce

larger droplets.

Reduces drift-prone

particles while

maintaining good

coverage.

[5]

Air Induction (AI) /

Venturi

Incorporates air into

the spray liquid to

create larger, air-filled

droplets.

80% or more [13]

Table 2: Wind Tunnel Data on Nozzle Performance and Drift

Data from a study simulating drift of a sulfonylurea herbicide tank mixture at a wind speed of

4.4 m/s.[23]

Nozzle Type
Droplet
Classificati
on

Percentage
of Driftable
Droplets
(<150 µm)

Tracer
Deposition
at 4m
Downwind
(µg/cm²)

Tracer
Deposition
at 12m
Downwind
(µg/cm²)

Reference

Extended

Range (XR)
Fine 16% 203 >0 [23]

Turbo TeeJet

Induction

(TTI)

Coarse 0.3% <20 0 [23]

Table 3: Impact of Application Parameters on Drift Potential
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Application Factor Favors Less Drift Favors More Drift Reference

Droplet Size > 225 microns < 225 microns [1]

Boom Height Lower Higher [1]

Spray Pressure Lower Higher [1]

Travel Speed < 6 mph > 6 mph [1]

Experimental Protocols
Protocol: Wind Tunnel Assay for Measuring
Mesosulfuron-methyl Spray Drift Potential
This protocol provides a detailed methodology for quantifying the spray drift of a

mesosulfuron-methyl formulation under controlled laboratory conditions.

1. Objective: To determine the downwind deposition of mesosulfuron-methyl applied with

different nozzle types and pressures in a low-speed wind tunnel.

2. Materials:

Low-speed wind tunnel with adjustable wind speed.

Track sprayer system to move the nozzle at a constant speed.

Mesosulfuron-methyl formulation and appropriate adjuvants.

Nozzles for testing (e.g., standard flat-fan vs. air induction).

Artificial collectors: Mylar cards, water-sensitive paper, or petri dishes.[11][23]

High-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS)

for quantification of mesosulfuron-methyl.[24]

Anemometer to verify wind speed.

3. Experimental Setup:
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Set the wind tunnel to a constant wind speed representative of field conditions (e.g., 4.4

m/s).[11][23]

Install the track sprayer system with the selected nozzle positioned at a fixed height above

the tunnel floor.

Place artificial collectors at set distances downwind from the point of application (e.g., 2, 4, 6,

9, and 12 meters).[11][23] Arrange multiple collectors at each distance to ensure replication.

Place a set of collectors directly under the sprayer path to measure the in-swath deposition,

which will be used for normalization.

4. Spray Application:

Prepare the mesosulfuron-methyl spray solution according to the desired experimental

concentration. Include a tracer dye if visual analysis on water-sensitive paper is also being

performed.

Set the sprayer to the desired operating pressure (e.g., 276 kPa / 40 psi).[23]

Activate the wind tunnel and allow the airflow to stabilize.

Conduct the spray application by moving the nozzle along the track at a constant speed.

Repeat the application for each nozzle type and pressure combination being tested, using a

new set of collectors for each run.

5. Sample Collection and Analysis:

After application, carefully retrieve the artificial collectors.

For collectors intended for chemical analysis (e.g., Mylar cards, petri dishes), wash the

surface with a known volume of an appropriate solvent (e.g., acetonitrile/water mixture) to

extract the deposited mesosulfuron-methyl.

Analyze the solvent washes using a validated HPLC-MS/MS method to quantify the amount

of mesosulfuron-methyl per collector.[24]
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For water-sensitive paper, allow them to dry and then digitally scan the cards. Use image

analysis software to determine droplet density and percent coverage.

6. Data Presentation and Interpretation:

Calculate the amount of mesosulfuron-methyl deposited per unit area for each collector.

Express the downwind drift deposition as a percentage of the in-swath application rate.

Plot the drift deposition against the downwind distance for each nozzle/pressure combination

to visualize the drift curve.

Statistically analyze the data to determine significant differences in drift potential between the

tested application parameters.

Visualizations
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Equipment Setup
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Start: Plan Mesosulfuron-methyl Application

Consult Product Label for Requirements

Assess Environmental Conditions & Forecast

Identify Sensitive Non-Target Areas

Select Drift-Reducing Nozzle (e.g., AI)

Set Lowest Effective Pressure

Set Lowest Effective Boom Height

Consider Drift Reduction Adjuvant

Final Weather Check (Wind < 10 mph, No Inversion)

Proceed with Application

 Favorable 

STOP - Conditions Unfavorable

 Unfavorable 

Click to download full resolution via product page

Caption: Decision workflow for minimizing mesosulfuron-methyl spray drift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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